Cas no 24032-84-6 (4-(Trifluoromethylthio)phenyl isocyanate)
4-(Trifluoromethylthio)phenyl isocyanate is a versatile organosulfur compound characterized by the presence of a reactive isocyanate group and a trifluoromethylthio substituent on the phenyl ring. This structure imparts unique electrophilic reactivity, making it valuable in the synthesis of ureas, carbamates, and other derivatives through nucleophilic addition reactions. The trifluoromethylthio group enhances lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical applications. The compound is typically used as an intermediate in the development of biologically active molecules, offering precise functionalization capabilities. Its stability under controlled conditions ensures reliable performance in organic synthesis. Proper handling is essential due to its moisture sensitivity and potential reactivity.
24032-84-6 structure
Product Name:4-(Trifluoromethylthio)phenyl isocyanate
CAS No:24032-84-6
MF:C8H4F3NOS
MW:219.18367099762
MDL:MFCD00036025
CID:88484
PubChem ID:2733392
Update Time:2025-05-27
4-(Trifluoromethylthio)phenyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 4-(Trifluoromethylthio)phenyl isocyanate
- 1-isocyanato-4-(trifluoromethylsulfanyl)benzene
- 4-trifluoromethylsulfanylphenyl isocyanate
- 4-(Trifluoromethylthio)phenyl isocyanate, 98%
- DTXSID80369889
- 4-(trifluoromethylthio) phenylisocyanate
- SY019620
- SCHEMBL1020679
- 1-Isocyanato-4-[(trifluoromethyl)thio]benzene
- EN300-332535
- FT-0616956
- 4-[(trifluoromethyl)thio]phenyl isocyanate
- Benzene, 1-isocyanato-4-[(trifluoromethyl)thio]-
- MFCD00036025
- 4-(Trifluoromethylthio)phenylisocyanate
- J-015320
- AKOS005254838
- 4-(trifluoromethyl)thiophenyl isocyanate
- 1-isocyanato-4-[(trifluoromethyl)sulfanyl]benzene
- PS-10269
- 24032-84-6
- DB-046322
- STL556922
- BBL103112
-
- MDL： MFCD00036025
- Inchi： 1S/C8H4F3NOS/c9-8(10,11)14-7-3-1-6(2-4-7)12-5-13/h1-4H
- InChI Key： NYQSIHZNEJCZKX-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC(=CC=1)N=C=O
- BRN： 6290747
Computed Properties
- Exact Mass: 218.99700
- Monoisotopic Mass: 218.997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
- Topological Polar Surface Area: 54.7A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.365 g/mL at 25 °C(lit.)
- Boiling Point: 43 °C/0.01 mmHg(lit.)
- Flash Point: Fahrenheit: 203 ° f
Celsius: 95 ° c - Refractive Index: n20/D 1.511(lit.)
- Water Partition Coefficient: It hydrolyzes with water.
- PSA: 54.73000
- LogP: 3.26580
- Sensitiveness: Moisture Sensitive
- Solubility: Not determined
- Vapor Pressure: 1.2±0.3 mmHg at 25°C
4-(Trifluoromethylthio)phenyl isocyanate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 2206 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：(BD315492)
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
4-(Trifluoromethylthio)phenyl isocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(Trifluoromethylthio)phenyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A484955-1g |
4-(Trifluoromethylthio)phenyl isocyanate |
24032-84-6 | 97% | 1g |
$44.0 | 2023-06-22 | |
| TRC | T896303-50mg |
4-(Trifluoromethylthio)phenyl Isocyanate |
24032-84-6 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T896303-100mg |
4-(Trifluoromethylthio)phenyl Isocyanate |
24032-84-6 | 100mg |
$87.00 | 2023-05-17 | ||
| TRC | T896303-500mg |
4-(Trifluoromethylthio)phenyl Isocyanate |
24032-84-6 | 500mg |
$115.00 | 2023-05-17 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005540-5g |
4-(Trifluoromethylthio)phenyl isocyanate |
24032-84-6 | 5g |
5363.0CNY | 2021-07-16 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005540-1g |
4-(Trifluoromethylthio)phenyl isocyanate |
24032-84-6 | 1g |
1527.0CNY | 2021-07-16 | ||
| Apollo Scientific | PC9864-250mg |
4-[(Trifluoromethyl)thio]phenyl isocyanate |
24032-84-6 | 97% | 250mg |
£25.00 | 2025-02-22 | |
| abcr | AB173949-1 g |
4-(Trifluoromethylthio)phenyl isocyanate, 97%; . |
24032-84-6 | 97% | 1 g |
€124.40 | 2023-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005540-5g |
4-(Trifluoromethylthio)phenyl isocyanate |
24032-84-6 | 5g |
5363CNY | 2021-05-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005540-1g |
4-(Trifluoromethylthio)phenyl isocyanate |
24032-84-6 | 1g |
1527CNY | 2021-05-10 |
4-(Trifluoromethylthio)phenyl isocyanate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
24032-84-6 (4-(Trifluoromethylthio)phenyl isocyanate) Related Products
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